pigment red 254 pigment red 254
Brand Name: Vulcanchem
CAS No.: 122390-98-1
VCID: VC0047050
InChI: InChI=1S/C18H10Cl2N2O2/c19-11-5-1-9(2-6-11)15-13-14(18(24)21-15)16(22-17(13)23)10-3-7-12(20)8-4-10/h1-8H,(H,21,24)(H,22,23)
SMILES: C1=CC(=CC=C1C2=C3C(=C(NC3=O)C4=CC=C(C=C4)Cl)C(=O)N2)Cl
Molecular Formula: C18H10Cl2N2O2
Molecular Weight: 357.2 g/mol

pigment red 254

CAS No.: 122390-98-1

Main Products

VCID: VC0047050

Molecular Formula: C18H10Cl2N2O2

Molecular Weight: 357.2 g/mol

pigment red 254 - 122390-98-1

CAS No. 122390-98-1
Product Name pigment red 254
Molecular Formula C18H10Cl2N2O2
Molecular Weight 357.2 g/mol
IUPAC Name 1,4-bis(4-chlorophenyl)-2,5-dihydropyrrolo[3,4-c]pyrrole-3,6-dione
Standard InChI InChI=1S/C18H10Cl2N2O2/c19-11-5-1-9(2-6-11)15-13-14(18(24)21-15)16(22-17(13)23)10-3-7-12(20)8-4-10/h1-8H,(H,21,24)(H,22,23)
Standard InChIKey JNNHVXMCVRYTTN-UHFFFAOYSA-N
Isomeric SMILES C1=CC(=CC=C1C2=C3C(=C(NC3=O)C4=CC=C(C=C4)Cl)C(=O)N2)Cl
SMILES C1=CC(=CC=C1C2=C3C(=C(NC3=O)C4=CC=C(C=C4)Cl)C(=O)N2)Cl
Canonical SMILES C1=CC(=CC=C1C2=C3C(=C(NC3=O)C4=CC=C(C=C4)Cl)C(=O)N2)Cl
Synonyms Plasco red 254
PubChem Compound 5490942
Last Modified Nov 14 2021
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